2-(aminomethyl)pyrimidin-4-amine dihydrochloride
Description
“2-(aminomethyl)pyrimidin-4-amine dihydrochloride” is a chemical compound with the CAS Number: 2137987-01-8 . It has a molecular weight of 196.08 and its IUPAC name is 2-(aminomethyl)pyridin-4-amine dihydrochloride . It is an off-white solid and is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H9N3.2ClH/c7-4-6-3-5(8)1-2-9-6;;/h1-3H,4,7H2,(H2,8,9);2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is an off-white solid . It has a molecular weight of 196.08 and is typically stored at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)pyrimidin-4-amine dihydrochloride involves the reaction of 2-chloromethylpyrimidine with ammonia followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-chloromethylpyrimidine", "ammonia", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "2-chloromethylpyrimidine is reacted with ammonia in ethanol to form 2-(aminomethyl)pyrimidine.", "The resulting imine is reduced with sodium borohydride in methanol to form 2-(aminomethyl)pyrimidin-4-amine.", "2-(aminomethyl)pyrimidin-4-amine is reacted with hydrochloric acid to form the dihydrochloride salt." ] } | |
CAS RN |
2639462-45-4 |
Molecular Formula |
C5H10Cl2N4 |
Molecular Weight |
197.1 |
Purity |
95 |
Origin of Product |
United States |
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